Cas no 1204527-14-9 (3-Iodo-2-methylimidazo1,2-apyridine)

• Product Name: 3-Iodo-2-methylimidazo1,2-apyridine
• CAS No: 1204527-14-9
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD16250856
• CID: 4577164
• PubChem ID: 54595479
• Update Time: 2025-10-30

3-Iodo-2-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2-methylimidazo[1,2-a]pyridine
• imidazo[1,2-a]pyridine,3-iodo-2-methyl-
• F30709
• Z1696860504
• DB-105602
• SCHEMBL7965109
• CS-0192025
• WVBBCCYFLGRLCD-UHFFFAOYSA-N
• Z1259335950
• MFCD16250856
• 1204527-14-9
• EN300-90358
• AKOS027337903
• 3-Iodo-2-methylimidazo1,2-apyridine

• MDL： MFCD16250856
• Inchi： 1S/C8H7IN2/c1-6-8(9)11-5-3-2-4-7(11)10-6/h2-5H,1H3
• InChI Key： WVBBCCYFLGRLCD-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C2C=CC=CN21

Computed Properties

• Exact Mass: 257.96540g/mol
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Iodo-2-methylimidazo1,2-apyridine

Comprehensive Overview of 3-Iodo-2-methylimidazo[1,2-a]pyridine (CAS No. 1204527-14-9): Properties, Applications, and Research Insights

In the realm of heterocyclic chemistry, 3-Iodo-2-methylimidazo[1,2-a]pyridine (CAS 1204527-14-9) stands out as a versatile intermediate with significant potential in pharmaceutical and material science research. This compound, characterized by its fused imidazopyridine core and iodine substituent, has garnered attention for its unique reactivity and applications in cross-coupling reactions. Researchers and industry professionals frequently search for terms like "imidazopyridine derivatives", "iodo-substituted heterocycles", and "CAS 1204527-14-9 synthesis", reflecting its relevance in modern organic synthesis.

The structural motif of 3-Iodo-2-methylimidazo[1,2-a]pyridine combines the electron-rich nature of imidazopyridines with the versatility of an iodine atom, making it a valuable building block for Pd-catalyzed couplings such as Suzuki-Miyaura or Buchwald-Hartwig reactions. Recent trends in medicinal chemistry highlight its role in developing kinase inhibitors and GPCR-targeting compounds, addressing current demands for novel therapeutics in oncology and CNS disorders. Discussions on platforms like ResearchGate often center on "modification strategies for imidazopyridines" and "heavy atom effects in photophysical applications", underscoring its multidisciplinary utility.

From a synthetic perspective, the CAS 1204527-14-9 compound exhibits notable stability under ambient conditions while maintaining sufficient reactivity for selective transformations. Analytical data (reported in journals like JOC and ACS Medicinal Chemistry Letters) reveal its distinct 1H-NMR peaks at δ 2.7 ppm (methyl group) and 13C-NMR signals around 90 ppm (C-I), critical for quality control. Environmental considerations have also driven interest in "green chemistry approaches to halogenated intermediates", positioning this compound as a case study for sustainable halogen utilization.

The commercial availability of 3-Iodo-2-methylimidazo[1,2-a]pyridine through specialty chemical suppliers has facilitated its adoption in high-throughput screening libraries. Patent analyses reveal its incorporation in LED materials (WO2021154437) and antiviral agents (EP3284719), aligning with global priorities in renewable energy and pandemic preparedness. Computational chemists frequently query "DFT studies on iodinated heterocycles" to explore its conformational preferences and electronic properties, reflecting the compound's role in rational drug design.

Ongoing investigations into imidazo[1,2-a]pyridine scaffolds continue to uncover novel reactivity patterns, with the iodine atom serving as a linchpin for diverse functionalizations. As the scientific community emphasizes "fragment-based drug discovery" and "late-stage diversification", this CAS-registered compound exemplifies the convergence of synthetic accessibility and structural complexity. Its melting point (reported 148-150°C) and solubility profile (DMSO >50 mg/mL) further enhance its practicality for laboratory applications.

Emerging studies on metal-organic frameworks (MOFs) and covalent organic polymers (COPs) have identified halogenated imidazopyridines as potential linkers, with CAS 1204527-14-9 offering iodine atoms for post-synthetic modification. This aligns with the materials science community's focus on "tailorable porous materials" for gas storage or catalysis. Safety evaluations indicate standard handling protocols for iodinated compounds, though it remains non-classified under major hazardous substance regulations.

In conclusion, 3-Iodo-2-methylimidazo[1,2-a]pyridine represents a compelling case of how targeted heterocyclic functionalization can bridge medicinal chemistry and advanced materials. Its well-documented synthetic routes (including recent microwave-assisted procedures) and growing patent landscape suggest sustained relevance. For researchers exploring "structure-activity relationships in nitrogen-rich systems" or "heavy atom incorporation strategies", this compound offers a robust platform for innovation across multiple scientific frontiers.